N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C26H25N7O4/c1-15-8-9-18(10-16(15)2)32-24-21(13-27-32)25(35)30-26(29-24)33-22(11-17(3)31-33)28-23(34)14-37-20-7-5-6-19(12-20)36-4/h5-13H,14H2,1-4H3,(H,28,34)(H,29,30,35)
• InChI Key: UUEOMFVHCTWYOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=CC(=C5)OC)C
• Molecular Formula: C26H25N7O4
• Molecular Weight: 499.5 g/mol
• CAS No.: 1172256-85-7

Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

Compounds within the pyrazolo[1,5-a]pyrimidine family, such as DPA-714, have been explored for their utility in radiosynthesis and imaging . DPA-714, a fluorine-18 labeled compound, has been synthesized for in vivo imaging using positron emission tomography (PET) to target the translocator protein (18 kDa), a marker of neuroinflammation. This application underscores the potential of similar compounds in diagnostic imaging and neuroscientific research (Dollé et al., 2008).

Anticancer Activity

The design and synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives , attaching different aryloxy groups to the pyrimidine ring, have demonstrated anticancer activities . One such compound showed significant cancer cell growth inhibition against multiple cancer cell lines, highlighting the potential of this chemical class in developing new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Antifungal Effects

Several studies have focused on synthesizing heterocyclic compounds incorporating pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives for antimicrobial and antifungal applications . For instance, novel isoxazolines and isoxazoles derived from these compounds have been evaluated for their efficacy against various microbial strains, demonstrating the versatility of pyrazolo[3,4-d]pyrimidine analogs in addressing microbial resistance (Rahmouni et al., 2014).

Synthesis and Biological Evaluation

The development of pyrazolo[3,4-d]pyrimidine derivatives for potential therapeutic applications has been a significant area of research. These compounds are synthesized through various chemical reactions and evaluated for their biological activities, including their potential as antitumor , antimicrobial , and anti-inflammatory agents . The versatility in functionalization and biological activity underscores the scientific interest in these compounds for further exploration and application in medicinal chemistry (Bondock et al., 2008).